Cas no 1262985-26-1 (4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol)
1262985-26-1 structure
Product Name:4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol
CAS No:1262985-26-1
MF:C10H11ClN2O
MW:210.66014122963
CID:3039894
PubChem ID:58129299
Update Time:2025-04-21
4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol Chemical and Physical Properties
Names and Identifiers
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- 4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol
- 4-(2-amino-5-chloropyridin-3-yl)-2-methylbut-3-yn-2-ol
- 4-(2-Amino-5-chloro-3-pyridinyl)-2-methyl-3-butyn-2-ol
- 1262985-26-1
- SCHEMBL1203529
- DTXSID501208430
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- Inchi: 1S/C10H11ClN2O/c1-10(2,14)4-3-7-5-8(11)6-13-9(7)12/h5-6,14H,1-2H3,(H2,12,13)
- InChI Key: RKRISWUWUYPSDD-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(C#CC(C)(C)O)=C1)N
Computed Properties
- Exact Mass: 210.05600
- Monoisotopic Mass: 210.0559907Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 59.14000
- LogP: 2.02080
4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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